1-(Benzo[d][1,3]dioxol-5-yl)-3-(1-ethyl-2-oxoindolin-5-yl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(1-ethyl-2-oxo-3H-indol-5-yl)urea
• InChI: InChI=1S/C18H17N3O4/c1-2-21-14-5-3-12(7-11(14)8-17(21)22)19-18(23)20-13-4-6-15-16(9-13)25-10-24-15/h3-7,9H,2,8,10H2,1H3,(H2,19,20,23)
• InChI Key: ZMKVXCGZLRKPBO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol
• CAS No.: 1170002-08-0

Description

1-(Benzo[d][1,3]dioxol-5-yl)-3-(1-ethyl-2-oxoindolin-5-yl)urea, also known as BDIU, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. BDIU is a urea derivative that has been synthesized using various methods and has shown promising results in scientific research applications.

Scientific Research Applications

Overview of Urea Derivatives in Research

1-(Benzo[d][1,3]dioxol-5-yl)-3-(1-ethyl-2-oxoindolin-5-yl)urea, as part of a broader class of compounds, contributes significantly to various fields of scientific research. The urea derivative is particularly interesting due to its structural features, which offer potential applications in medicinal chemistry, environmental science, and material science. This compound, by virtue of its urea functional group, participates in hydrogen bonding, a critical interaction for biological activities and material properties.

Medicinal Chemistry and Drug Design

Ureas, including derivatives similar to the specified compound, play a vital role in drug design due to their unique hydrogen bonding capabilities. They are incorporated into small molecules displaying a broad range of bioactivities, acting as modulators of selectivity, stability, toxicity, and the pharmacokinetic profile of lead molecules. Research emphasizes the importance of urea in medicinal chemistry, stimulating the development of newer compounds possessing urea moiety for improved efficacy and safety in therapeutic applications (Jagtap et al., 2017).

Environmental Science: Urea as a Hydrogen Carrier

The exploration of urea as a hydrogen carrier for fuel cells presents an innovative approach to addressing energy supply challenges. Urea's attributes as a non-toxic, stable, and widely available resource, coupled with its potential for rapid implementation, underscore its utility in sustainable energy solutions. This perspective is supported by investigations into the feasibility of utilizing urea's vast natural resource for long-term, sustainable hydrogen supply (Rollinson et al., 2011).

Material Science: Synthesis of Organic Carbonates

In material science, the conversion of urea into organic carbonates through alcoholysis represents a green chemistry approach to synthesizing compounds with wide industrial applications, including polymers and fuel additives. The process, leveraging urea's reactivity, offers an environmentally friendly alternative to traditional methods, facilitating the production of organic carbonates that are integral to various sectors. This review highlights the mechanisms, catalysts, and challenges associated with synthesizing organic carbonates from urea, paving the way for further research and development in this area (Shukla & Srivastava, 2017).